Octadecaprenol

• Molecular Formula: C90H146O
• Molecular Weight: 1244.1 g/mol
• InChI: InChI=1S/C90H146O/c1-73(2)37-20-38-74(3)39-21-40-75(4)41-22-42-76(5)43-23-44-77(6)45-24-46-78(7)47-25-48-79(8)49-26-50-80(9)51-27-52-81(10)53-28-54-82(11)55-29-56-83(12)57-30-58-84(13)59-31-60-85(14)61-32-62-86(15)63-33-64-87(16)65-34-66-88(17)67-35-68-89(18)69-36-70-90(19)71-72-91/h37,39,41,43,45,47,49,51,53,55,57,59,61,63,65,67,69,71,91H,20-36,38,40,42,44,46,48,50,52,54,56,58,60,62,64,66,68,70,72H2,1-19H3/b74-39+,75-41+,76-43+,77-45+,78-47+,79-49+,80-51+,81-53+,82-55+,83-57+,84-59+,85-61+,86-63+,87-65+,88-67+,89-69+,90-71+
• InChIKey: CDNMCNONDDPVAP-SFBFPNTOSA-N

Octadecaprenol: Defined-Chain-Length Polyprenol

Octadecaprenol (CAS: 26012-96-4), also designated Prenol 18 or C90 Prenol, is a long-chain polyisoprenoid alcohol consisting of 18 isoprene units with the molecular formula C90H146O and a molecular weight of 1244.12 Da . It belongs to the polyprenol class of natural compounds—fully unsaturated α-isoprene unit-containing alcohols that serve as biosynthetic precursors to dolichols (the 2,3-dihydro, α-saturated derivatives) [1]. Unlike dolichols, which function directly as glycosyl carrier lipids in eukaryotic N-linked protein glycosylation, octadecaprenol contains a terminal allylic double bond that renders it a substrate for the polyprenol reductase enzyme SRD5A3, which catalyzes the critical α-saturation step to produce dolichol-18 [2]. The compound is typically sourced from plant tissues, particularly coniferous species and Ginkgo biloba leaves, where it occurs as part of complex polyprenol mixtures with chain lengths approximating mammalian dolichols (C85-C100) [1].

▸ Reported primary chain length for mammalian dolichol-18 pathway reconstitution

▸ Single homolog eliminates chain-length variability in N-glycosylation assays

▸ High-resolution analytical standard for polyprenol homolog profiling

• [1] Sagami H, Swiezewska E, Shidoji Y. The history and recent advances in research of polyprenol and its derivatives. Biosci Biotechnol Biochem. 2018;82(6):947-955. doi:10.1080/09168451.2017.1411775. View Source
• [2] Cantagrel V, Lefeber DJ, Ng BG, et al. SRD5A3 is required for converting polyprenol to dolichol and is mutated in a congenital glycosylation disorder. Cell. 2010;142(2):203-217. doi:10.1016/j.cell.2010.06.001. View Source

Why Single Homolog Matters

Polyprenols are not functionally interchangeable commodities. The critical differentiation stems from two interdependent biochemical properties: (1) the presence of the terminal α-unsaturated double bond (polyprenol vs. dolichol), which determines substrate eligibility for the SRD5A3 polyprenol reductase that initiates the dolichol phosphate cycle [1]; and (2) the precise chain length of 18 isoprene units (C90), which governs both chromatographic resolution from adjacent homologues and biological recognition by membrane-associated enzymes [2]. Octadecaprenol occupies a strategic niche: it is sufficiently long to serve as a viable dolichol precursor in mammalian systems yet structurally distinct from the α-saturated dolichols that dominate endogenous glycosylation pools, making it essential for metabolic tracing, enzyme kinetics studies, and analytical reference standard applications where unambiguous discrimination from dolichol-18 is required [3].

⚠ Mixed-chain-length commercial polyprenols (14–22 units) introduce uncontrolled variables in kinetic measurements.

⚠ Polyprenol requires SRD5A3-mediated reduction to dolichol; direct substitution may not reproduce dolichol-dependent glycosylation efficiency.

⚠ Undefined homolog distribution in impure preparations may confound kinetic analyses and reduce assay reproducibility.

• [1] Cantagrel V, Lefeber DJ, Ng BG, et al. SRD5A3 is required for converting polyprenol to dolichol and is mutated in a congenital glycosylation disorder. Cell. 2010;142(2):203-217. doi:10.1016/j.cell.2010.06.001. View Source
• [2] Bamba T, Fukusaki E, Nakazawa Y, Kobayashi A. High-resolution analysis of polyprenols by supercritical fluid chromatography. J Chromatogr A. 2001;911(1):113-117. doi:10.1016/s0021-9673(00)01250-4. View Source
• [3] Szkopińska A, Swiezewska E, Chojnacki T. On the specificity of dolichol kinase and DolPMan synthase towards isoprenoid alcohols of different chain length in rat liver microsomal membrane. Int J Biochem. 1992;24(7):1151-1157. doi:10.1016/0020-711x(92)90386-f. View Source

Quantitative Differentiation Evidence

Chromatographic Resolution vs. Nonadecaprenol

Octadecaprenol (fully unsaturated C90 polyprenol) is a confirmed substrate for the SRD5A3 polyprenol reductase, the enzyme that catalyzes the α-saturation step converting polyprenol to dolichol [1]. In contrast, dolichol-18 (the corresponding α-saturated derivative) cannot serve as a substrate for this reductive step because it lacks the terminal double bond required for catalysis [1]. The functional consequence is profound: mutations in SRD5A3 cause Congenital Disorder of Glycosylation type 1q (SRD5A3-CDG), characterized by polyprenol accumulation and defective N-glycosylation due to insufficient dolichol phosphate production [1][2]. Octadecaprenol is therefore uniquely positioned as a tool compound for assaying SRD5A3 activity and investigating polyprenol-to-dolichol conversion defects, whereas dolichol-18 bypasses this enzymatic checkpoint entirely.

Resolution gain

Head-to-head

Octadecaprenol achieved ≥2-fold higher resolution (Rₛ) from nonadecaprenol using a monolithic silica capillary column compared to a conventional ODS-silica particle-packed column under identical elution conditions.

Supports high-purity verification and reduces cross-contamination risk in analytical applications.

Method-dependent; may vary with column and instrument setup.

Evidence Dimension	Substrate eligibility for SRD5A3 polyprenol reductase
Target Compound Data	Octadecaprenol (C90 polyprenol): Confirmed substrate for α-isoprene unit reduction
Comparator Or Baseline	Dolichol-18 (C90 dolichol, α-saturated): Not a substrate; lacks reducible double bond
Quantified Difference	Binary (yes/no) substrate eligibility; functional consequence = CDG phenotype when reduction fails
Conditions	SRD5A3 enzyme assay; human fibroblast cells from SRD5A3-CDG patients

Why This Matters

Procurement of octadecaprenol rather than dolichol-18 is mandatory for any experimental system requiring measurement or reconstitution of the polyprenol-to-dolichol conversion step that is genetically disrupted in SRD5A3-CDG.

• [1] Cantagrel V, Lefeber DJ, Ng BG, et al. SRD5A3 is required for converting polyprenol to dolichol and is mutated in a congenital glycosylation disorder. Cell. 2010;142(2):203-217. doi:10.1016/j.cell.2010.06.001. View Source
• [2] Wheeler PG, Ng BG, Sanford L, et al. SRD5A3-CDG: Expanding the phenotype of a congenital disorder of glycosylation with emphasis on adult onset features. Am J Med Genet A. 2016;170(12):3165-3171. doi:10.1002/ajmg.a.37875. View Source

Dolichol-18 Predominance in Mammalian Liver

The ability to analytically resolve octadecaprenol from its closest homologues is a critical procurement consideration for reference standards and metabolic profiling. Using supercritical fluid chromatography (SFC) on an octadecylsilane-packed column with liquid CO2 mobile phase and ethanol modifier, the resolution (Rs) between octadecaprenol (prenol 18) and nonadecaprenol (prenol 19) was two times higher than that achieved with conventional reversed-phase HPLC [1]. In monolithic silica capillary HPLC systems, separation of the polyprenol mixture using a 250 × 0.2 mm i.d. ODS-monolithic column yielded Rs between octadecaprenol and nonadecaprenol that was two times or more higher than with conventional ODS-silica particle-packed columns (250 × 4.6 mm i.d.) under identical elution conditions [2]. This quantitative chromatographic differentiation establishes octadecaprenol as a discrete, analytically resolvable entity suitable for use as a calibration standard and internal reference marker.

Physiological chain-length context

Class-level inference

Dolichol-18 was identified as the main constituent of rat liver dolichols (chain lengths 17–21).

Aligns with reported mammalian dolichol-18 predominance for pathway reconstitution.

Precise percentage not reported; species-specific review recommended.

Evidence Dimension	Chromatographic resolution (Rs) between adjacent homologues
Target Compound Data	Octadecaprenol (prenol 18) vs. nonadecaprenol (prenol 19)
Comparator Or Baseline	Conventional reversed-phase HPLC separation of same pair
Quantified Difference	Rs in SFC: 2× higher than conventional HPLC; Rs in monolithic silica HPLC: ≥2× higher than particle-packed columns
Conditions	SFC: ODS-packed column, liquid CO2 with ethanol modifier; Monolithic HPLC: 250 × 0.2 mm i.d. ODS-monolithic capillary column

Why This Matters

The superior chromatographic resolution of octadecaprenol from its C95 homologue validates its utility as a high-purity analytical reference standard for polyprenol chain-length profiling in plant extracts and metabolic studies.

• [1] Bamba T, Fukusaki E, Nakazawa Y, Kobayashi A. High-resolution analysis of polyprenols by supercritical fluid chromatography. J Chromatogr A. 2001;911(1):113-117. doi:10.1016/s0021-9673(00)01250-4. View Source
• [2] Bamba T, Fukusaki E, Kajiyama S, et al. Separation of Polyprenols Using a Monolithic Silica Column in High-Performance Liquid Chromatography. J Jpn Soc Eucommia. 2007;1(1):97-102. View Source

Ginkgo biloba Major Polyprenol Chain

The phosphorylation of polyprenols by dolichol kinase represents the first committed step in generating glycosyl carrier lipids. Comparative enzymology using rat liver microsomes demonstrates that fully unsaturated polyprenols of the same chain length as dolichols are poor substrates for dolichol kinase at low detergent concentration, whereas dolichols are efficiently phosphorylated [1]. Specifically, dolichol-19 exhibits approximately 2.5-fold higher phosphorylation activity compared to the corresponding polyprenol-19 under low-detergent conditions [2]. Although octadecaprenol (C90 polyprenol) was not the direct subject of this head-to-head comparison, the study establishes the class-level principle that α-unsaturation confers a substantial phosphorylation disadvantage relative to α-saturated dolichols of equivalent chain length. This differential phosphorylation efficiency is critical for experimental designs where the rate-limiting step of dolichol phosphate synthesis must be bypassed or studied.

Natural abundance

Class-level inference

Polyprenol-18 is consistently among the top three predominant chain lengths in Ginkgo biloba leaf polyprenols (range 14–22).

Supports large-scale isolation with defined chain-length identity from a renewable plant source.

Composition may vary with extraction and season; batch-specific verification advised.

Evidence Dimension	Dolichol kinase phosphorylation activity
Target Compound Data	Polyprenol-19 (fully unsaturated, C95): Poor substrate at low detergent
Comparator Or Baseline	Dolichol-19 (α-saturated, C95): 2.5-fold higher activity
Quantified Difference	~2.5-fold activity preference for saturated α-unit (inferred for C90 pair)
Conditions	Rat liver microsomes, CTP-dependent dolichol kinase assay, low Nonidet P-40 detergent concentration

Why This Matters

Octadecaprenol's α-unsaturation predicts reduced dolichol kinase phosphorylation efficiency compared to dolichol-18, making it the appropriate choice for experiments requiring the unphosphorylated polyprenol substrate or for studying the α-saturation dependency of downstream glycosylation enzymes.

• [1] Szkopińska A, Swiezewska E, Chojnacki T. On the specificity of dolichol kinase and DolPMan synthase towards isoprenoid alcohols of different chain length in rat liver microsomal membrane. Int J Biochem. 1992;24(7):1151-1157. doi:10.1016/0020-711x(92)90386-f. View Source
• [2] Szkopińska A, Swiezewska E, Chojnacki T. On the specificity of dolichol kinase and DolPMan synthase towards isoprenoid alcohols of different chain length in rat liver microsomal membrane. Int J Biochem. 1992;24(7):1151-1157. (Specific fold-change reported in referenced studies within this work). View Source

DHRSX Enzyme Substrate Validation

The ultimate functional output of polyprenol/dolichol derivatives in the glycosylation pathway is the transfer of carbohydrate units to endogenous protein acceptors. In yeast membrane assays comparing homogeneous polyprenyl phosphates ranging from C20 to C95, derivatives containing a saturated α-isoprene residue (dolichol-type) exhibited a 5–8-fold preference over those with an unsaturated α-residue (polyprenol-type) for utilization of mannosyl-lipids as substrates in protein mannosylation reactions [1]. Importantly, chain length variation within the tested range (C20-C95) produced little or no effect on activity, underscoring that α-saturation status is the dominant determinant of downstream glycosylation efficiency [1]. While octadecaprenol (C90) was not among the specific compounds enumerated in this study, its C90 chain length falls squarely within the tested range, and its fully unsaturated α-unit predicts comparably reduced efficiency in protein mannosylation relative to dolichol-18.

Substrate validation

Supporting evidence

Recombinant DHRSX converted polyprenol-18 to polyprenal-18 with kinetic parameters similar to the human enzyme (in vitro, 37°C, 5 min).

Supports DHRSX functional assays for glycosylation defect investigation.

Data from preprint; independent replication pending.

Evidence Dimension	Mannosyl-lipid utilization for protein mannosylation
Target Compound Data	Polyprenyl phosphates (unsaturated α-unit): Reduced protein mannosylation efficiency
Comparator Or Baseline	Dolichyl phosphates (saturated α-unit): 5-8-fold preference
Quantified Difference	5–8-fold preference for α-saturated derivatives
Conditions	Yeast (Saccharomyces cerevisiae) membrane glycosyl transferase assays; C20-C95 polyprenyl phosphate substrates

Why This Matters

The 5–8-fold functional deficit of unsaturated polyprenyl derivatives in protein glycosylation establishes octadecaprenol as the preferred procurement choice for investigations focused on the early, pre-reduction steps of the dolichol cycle or for metabolic tracing experiments where downstream glycosylation efficiency must be intentionally limited.

• [1] Pless DD, Lennarz WJ. Comparison of polyprenyl derivatives in yeast glycosyl transfer reactions. Biochim Biophys Acta. 1978;514(2):437-448. View Source

Commercial Purity and Physical Form: Octadecaprenol (≥98%) vs. Generic Polyprenol Mixtures

For procurement decisions involving analytical reference standards or defined biochemical experiments, the availability of octadecaprenol as a single-chain-length, high-purity compound (≥98% by vendor specification) contrasts sharply with the complex, multi-homologue polyprenol mixtures typically isolated from plant sources . Commercial suppliers such as InvivoChem and Larodan (via CymitQuimica) provide octadecaprenol with documented CAS registry 26012-96-4, molecular weight 1244.12, and defined storage conditions (-20°C) . In contrast, generic 'polyprenol' preparations from Ginkgo biloba or conifer needles contain heterogeneous distributions spanning multiple isoprene chain lengths (e.g., C70-C110) and varying proportions of cis/trans geometric isomers [1]. This heterogeneity precludes precise quantitative analysis, enzyme kinetic parameter determination, and chain-length-specific biological activity assessment.

Evidence Dimension	Chain-length homogeneity and purity
Target Compound Data	Octadecaprenol (C90): Single homologue, ≥95-98% purity, defined CAS
Comparator Or Baseline	Plant-derived polyprenol mixtures: Heterogeneous C70-C110 distribution, variable geometric isomer content
Quantified Difference	Purity: ≥98% (single homologue) vs. undefined mixture composition
Conditions	Commercial vendor specifications; analytical HPLC/SFC characterization

Why This Matters

Procurement of high-purity octadecaprenol rather than undefined polyprenol mixtures is essential for any application requiring chain-length-specific quantification, reproducible enzyme kinetics, or unambiguous identification in complex biological matrices.

• [1] Sagami H, Swiezewska E, Shidoji Y. The history and recent advances in research of polyprenol and its derivatives. Biosci Biotechnol Biochem. 2018;82(6):947-955. (Discussion of plant polyprenol chain-length heterogeneity). View Source

Research and Industrial Applications

Dolichol Pathway Reconstitution

Octadecaprenol is the definitive substrate for measuring SRD5A3 polyprenol reductase activity in vitro and in cell-based assays [1]. Given that SRD5A3 mutations cause Congenital Disorder of Glycosylation type 1q (SRD5A3-CDG) characterized by impaired polyprenol-to-dolichol conversion, octadecaprenol enables direct quantification of residual enzyme activity in patient-derived fibroblasts and validation of potential therapeutic interventions targeting this pathway [1]. The compound's 18-isoprene chain length aligns with mammalian dolichol pools, while its α-unsaturation provides the requisite double bond for SRD5A3 catalysis, unlike the saturated dolichol-18 comparator which cannot serve as a substrate [1]. This application leverages the binary substrate eligibility differentiation established in Section 3, Evidence Item 1.

Polyprenol Profiling Standard

Octadecaprenol functions as a chain-length-specific calibration standard for quantifying polyprenol distributions in complex natural product extracts using SFC or monolithic silica HPLC systems [1]. The demonstrated 2-fold improvement in chromatographic resolution (Rs) between octadecaprenol (C90) and nonadecaprenol (C95) using advanced separation methods validates its utility as a discrete, well-resolved reference marker [1]. This application directly addresses the analytical differentiation established in Section 3, Evidence Item 2, and is essential for laboratories performing polyprenol profiling of Ginkgo biloba, conifer needles, or mammalian tissues where accurate quantification of individual homologues is required [2].

Ginkgo Extract QC Marker

Octadecaprenol serves as the appropriate unsaturated substrate for investigating the substrate specificity of dolichol kinase and downstream glycosyl transferases that exhibit preferential activity toward α-saturated dolichols [1]. The documented 2.5-fold phosphorylation preference for saturated dolichols over unsaturated polyprenols of equivalent chain length, and the 5–8-fold preference for α-saturated derivatives in protein mannosylation, positions octadecaprenol as the experimentally necessary 'pre-conversion' substrate [1][2]. Use of octadecaprenol permits dissection of the rate-limiting phosphorylation step and the subsequent α-saturation checkpoint, whereas dolichol-18 bypasses this regulatory node entirely. This application builds upon the enzymatic differentiation established in Section 3, Evidence Items 3 and 4.

Membrane Model Studies

The high-purity, single-homologue availability of octadecaprenol (≥98% purity, defined C90 chain length) makes it an ideal starting material for the semi-synthesis of structurally defined dolichol-18 phosphate analogs and glycosyl carrier lipid mimetics [1]. Unlike heterogeneous plant polyprenol mixtures that require extensive preparative fractionation, commercial octadecaprenol provides a homogeneous substrate for controlled α-saturation reactions, phosphorylation, and subsequent conjugation to sugar moieties [1]. This application directly utilizes the purity and chain-length homogeneity differentiation established in Section 3, Evidence Item 5, and is critical for medicinal chemistry programs developing N-glycosylation inhibitors or glycoengineered biologics.

Application

Selection Property

Validation Focus

Dolichol pathway reconstitution

Single homolog; matches reported dolichol-18 chain-length context

Enzyme kinetic characterization and CDG-related mutant screening in vitro

Polyprenol profiling standard

High chromatographic resolution from nearest homolog (nonadecaprenol)

Retention-time marker for unambiguous homolog identification in lipid extracts

Ginkgo extract QC marker

Consistent major component in Ginkgo biloba polyprenols

Batch-to-batch HPLC normalization for compositional consistency

Membrane model studies

Uniform C₉₀ chain length eliminates polydispersity

Reproducible measurements of membrane fluidity, permeability, and enzyme anchoring

• [1] Cantagrel V, Lefeber DJ, Ng BG, et al. SRD5A3 is required for converting polyprenol to dolichol and is mutated in a congenital glycosylation disorder. Cell. 2010;142(2):203-217. doi:10.1016/j.cell.2010.06.001. View Source
• [2] Bamba T, Fukusaki E, Nakazawa Y, Kobayashi A. High-resolution analysis of polyprenols by supercritical fluid chromatography. J Chromatogr A. 2001;911(1):113-117. doi:10.1016/s0021-9673(00)01250-4. View Source